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Compound of Interest

Compound Name: 1-methylcyclohex-2-en-1-ol

Cat. No.: B1345100

Essential Safety and Handling Guide for 1-
Methylcyclohex-2-en-1-ol

For laboratory professionals engaged in drug development and scientific research, the proper
handling of chemical reagents is paramount. This guide provides immediate, essential safety
and logistical information for the use of 1-methylcyclohex-2-en-1-ol, with a focus on personal
protective equipment (PPE), operational protocols, and disposal plans. Adherence to these
procedures is critical for minimizing risks and fostering a safe research environment.

Chemical Identifier:

o Name: 1-Methylcyclohex-2-en-1-ol
e CAS Number: 23758-27-2

» Molecular Formula: C7H120

e Molecular Weight: 112.17 g/mol [1][2][3]

Immediate Safety and Personal Protection

1-Methylcyclohex-2-en-1-ol is a flammable liquid and vapor that can cause skin irritation and
may cause an allergic skin reaction.[4] It may also be fatal if swallowed and enters airways.[4]
Therefore, strict adherence to PPE protocols is mandatory.
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Engineering Controls: Always handle 1-methylcyclohex-2-en-1-ol in a well-ventilated area,

preferably within a chemical fume hood.[4] Ensure that eyewash stations and safety showers

are readily accessible. Electrical and ventilating equipment should be explosion-proof.[4]

Personal Protective Equipment (PPE): A comprehensive PPE strategy is the first line of

defense against exposure.

Protection Type

Specific
Recommendations

Rationale

Eye and Face Protection

Wear safety glasses with side-

shields or chemical safety

goggles.

To prevent eye contact.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber) and flame-
retardant antistatic protective
clothing, such as a lab coat,

are required.

To prevent skin contact which
can cause irritation and allergic

reactions.[4]

Respiratory Protection

If ventilation is inadequate or if
there is a risk of inhalation of
vapors or aerosols, use a
NIOSH-approved respirator
with an appropriate organic

vapor cartridge.[4]

To prevent respiratory tract

irritation.

Quantitative Data for Safe Handling

A thorough understanding of the physical and chemical properties of 1-methylcyclohex-2-en-

1-ol is crucial for safe handling and storage.

Property Value Source
Boiling Point 175-177 °C (347 - 351 °F) [4]
Density 0.844 g/cms3 at 25 °C (77 °F) [4]
Flash Point Combustible liquid [4]
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Operational Plan: Step-by-Step Handling Procedure

1.

Preparation:

Don Appropriate PPE: Before entering the laboratory, ensure you are wearing a lab coat,
safety glasses, and closed-toe shoes. Put on chemical-resistant gloves before handling the
chemical.

Work Area Setup: All work with 1-methylcyclohex-2-en-1-ol must be conducted in a
certified chemical fume hood to minimize inhalation exposure.[4]

Gather Materials: Assemble all necessary equipment and reagents before starting the
experiment to avoid leaving the designated work area.

. Handling and Use:

Dispensing: Use a graduated cylinder or a calibrated pipette to measure and dispense the
required amount of 1-methylcyclohex-2-en-1-ol.

Avoid Inhalation and Contact: Do not breathe vapors or aerosols.[4] Avoid contact with skin
and eyes.

Prevent Ignition: Keep away from heat, sparks, open flames, and hot surfaces.[4] Use only
non-sparking tools and take precautionary measures against static discharge.[4]

. Storage:

Container: Keep the container tightly closed in a dry and well-ventilated place.[4][5]

Conditions: Store away from heat and sources of ignition.[4][5] The chemical is light and air-
sensitive; store under an inert gas.[4]

Disposal Plan: Managing Chemical Waste

1.

Waste Identification and Collection:

Categorization: Classify waste containing 1-methylcyclohex-2-en-1-ol as hazardous
chemical waste.
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e Segregation: Keep this waste separate from other waste streams to prevent accidental
reactions.

» Containerization: Collect liquid waste in a designated, properly labeled, and sealed
container. Solid waste contaminated with the chemical (e.g., paper towels, gloves) should be
collected in a separate, clearly marked container.

2. Disposal Procedure:

» Licensed Disposal: Arrange for the disposal of chemical waste through a licensed hazardous
waste disposal company.

e Regulatory Compliance: Ensure that all local, state, and federal regulations for hazardous
waste disposal are strictly followed.

» Empty Containers: Decontaminate empty containers by rinsing them three times with a
suitable solvent (e.g., acetone, ethanol) in a fume hood. The rinsate should be collected as
hazardous waste. Puncture the container to prevent reuse.

Visual Workflow for Safe Handling and Disposal
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Workflow for Safe Handling and Disposal of 1-Methylcyclohex-2-en-1-ol
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Caption: Safe handling and disposal workflow for 1-methylcyclohex-2-en-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1345100?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/synthesis/1-methyl-2-cyclohexen-1-ol.htm
https://www.benchchem.com/product/b1345100
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methyl-2-cyclohexen-1-OL
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methyl-2-cyclohexen-1-OL
https://www.sigmaaldrich.com/HK/de/sds/SIAL/62128?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC156840100&countryCode=US&language=en
https://www.benchchem.com/product/b1345100#personal-protective-equipment-for-handling-1-methylcyclohex-2-en-1-ol
https://www.benchchem.com/product/b1345100#personal-protective-equipment-for-handling-1-methylcyclohex-2-en-1-ol
https://www.benchchem.com/product/b1345100#personal-protective-equipment-for-handling-1-methylcyclohex-2-en-1-ol
https://www.benchchem.com/product/b1345100#personal-protective-equipment-for-handling-1-methylcyclohex-2-en-1-ol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1345100?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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